Cas no 1803715-77-6 (Methyl 2-cyano-3-hydroxymethyl-6-nitrobenzoate)

• Product Name: Methyl 2-cyano-3-hydroxymethyl-6-nitrobenzoate
• CAS No: 1803715-77-6
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• CID: 4952120
• Update Time: 2025-06-14

Methyl 2-cyano-3-hydroxymethyl-6-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-hydroxymethyl-6-nitrobenzoate

• Inchi： 1S/C10H8N2O5/c1-17-10(14)9-7(4-11)6(5-13)2-3-8(9)12(15)16/h2-3,13H,5H2,1H3
• InChI Key： NOHVLCNQEQJOCV-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C=CC(CO)=C1C#N)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 0.4
• Topological Polar Surface Area: 116

Additional information on Methyl 2-cyano-3-hydroxymethyl-6-nitrobenzoate

Comprehensive Overview of Methyl 2-cyano-3-hydroxymethyl-6-nitrobenzoate (CAS No. 1803715-77-6)

Methyl 2-cyano-3-hydroxymethyl-6-nitrobenzoate (CAS No. 1803715-77-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its unique nitro and cyano functional groups, serves as a versatile building block in the development of advanced materials and bioactive molecules. Its molecular structure, which includes a hydroxymethyl moiety, further enhances its reactivity and applicability in diverse chemical transformations.

In recent years, the demand for nitroaromatic compounds like Methyl 2-cyano-3-hydroxymethyl-6-nitrobenzoate has surged due to their role in synthesizing agrochemicals, dyes, and pharmaceuticals. Researchers and industry professionals frequently search for high-purity intermediates and custom synthesis services to meet the growing needs of drug discovery and material science. The compound's CAS No. 1803715-77-6 is often queried in databases to access detailed spectral data, safety information, and supplier listings.

One of the key applications of Methyl 2-cyano-3-hydroxymethyl-6-nitrobenzoate lies in its use as a precursor for heterocyclic compounds, which are pivotal in designing new therapeutic agents. The cyano group in the molecule facilitates nucleophilic addition reactions, while the nitro group can be reduced to an amine, enabling further functionalization. Such properties make it a valuable tool for medicinal chemists exploring structure-activity relationships (SAR) in drug development.

From an environmental and sustainability perspective, the synthesis and handling of nitro-containing compounds like Methyl 2-cyano-3-hydroxymethyl-6-nitrobenzoate are subjects of ongoing research. Innovations in green chemistry aim to minimize waste and reduce the ecological footprint of chemical processes. Users often search for eco-friendly synthesis methods or catalytic alternatives to traditional nitration techniques, reflecting the industry's shift toward sustainable practices.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing Methyl 2-cyano-3-hydroxymethyl-6-nitrobenzoate and ensuring its quality. The compound's CAS No. 1803715-77-6 is frequently referenced in technical datasheets and research publications, underscoring its importance in academic and industrial settings. Additionally, its stability under various conditions is a common topic of inquiry, particularly for those involved in long-term storage and transportation of chemical reagents.

In summary, Methyl 2-cyano-3-hydroxymethyl-6-nitrobenzoate (CAS No. 1803715-77-6) is a multifaceted compound with broad applications in synthetic chemistry. Its relevance to pharmaceutical research, material science, and sustainable chemistry ensures its continued prominence in scientific discourse. As the demand for specialty chemicals grows, this compound will likely remain a focal point for innovation and discovery.